Cas no 510725-35-6 (1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride)

1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride is a synthetic organic compound featuring a piperazine core substituted with a 3-(trifluoromethyl)benzyl group. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in medicinal chemistry and drug development. This compound is commonly utilized as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) receptors. Its well-defined structure and high purity make it a reliable choice for exploratory studies in neuropharmacology and chemical biology.
1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride structure
510725-35-6 structure
Product Name:1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride
CAS No:510725-35-6
MF:C12H16ClF3N2
MW:281
MDL:MFCD31704948
CID:1570522
Update Time:2025-06-14

1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[[3-(trifluoromethyl)phenyl]methyl]-, monohydrochloride
    • 1-(3-(trifluoromethyl)benzyl)piperazine hydrochloride
    • 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride
    • MDL: MFCD31704948
    • Inchi: InChI=1S/C12H15F3N2.ClH/c13-12(14,15)11-3-1-2-10(8-11)9-17-6-4-16-5-7-17;/h1-3,8,16H,4-7,9H2;1H
    • InChI Key: GVOKACNFIJZZFQ-UHFFFAOYSA-N
    • SMILES: [Cl-].FC(F)(F)c1cc(ccc1)CN2CC[NH2+]CC2

1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride Security Information

1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB547188-250 mg
1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride; .
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€860.00 2023-04-13
abcr
AB547188-500 mg
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Advanced ChemBlocks
P43712-100MG
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Advanced ChemBlocks
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abcr
AB547188-250mg
1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride; .
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abcr
AB547188-500mg
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Additional information on 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride

Comprehensive Overview of 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride (CAS No. 510725-35-6)

1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride (CAS No. 510725-35-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride has surged due to their unique physicochemical properties. Researchers are increasingly focusing on fluorine-containing pharmaceuticals, as evidenced by the growing number of FDA-approved drugs featuring fluorinated moieties. This trend aligns with the broader interest in precision medicine and targeted drug delivery, where compounds like CAS No. 510725-35-6 play a pivotal role.

The synthesis of 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride typically involves the reaction of piperazine with 3-(trifluoromethyl)benzyl chloride, followed by hydrochloric acid treatment to yield the hydrochloride salt. This process is optimized for high purity and yield, catering to the stringent requirements of pharmaceutical-grade intermediates. The compound's crystalline structure and solubility profile make it suitable for various formulation studies.

From a structural-activity relationship (SAR) perspective, the trifluoromethyl group in 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride contributes to enhanced binding affinity with biological targets. This feature is particularly relevant in the design of CNS-active compounds and GPCR modulators, areas that dominate current drug discovery pipelines. The compound's potential applications extend to neuropharmacology and oncological research, where its derivatives are being explored for their therapeutic effects.

Analytical characterization of CAS No. 510725-35-6 involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and compliance with Good Manufacturing Practices (GMP). The compound's stability under various storage conditions is well-documented, addressing common concerns about chemical degradation and long-term storage in research settings.

In the context of green chemistry, recent advancements have focused on optimizing the synthesis of 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride to reduce environmental impact. This includes exploring catalytic methods and solvent-free reactions, topics that resonate with the growing emphasis on sustainable pharmaceutical production. Such innovations align with the industry's shift toward eco-friendly synthesis protocols.

The global market for pharmaceutical intermediates like 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride is projected to grow significantly, driven by increasing R&D investments in small molecule therapeutics. This compound's versatility makes it a focal point in discussions about structure-based drug design and fragment-based screening methodologies. Its applications in medicinal chemistry continue to expand as researchers uncover new biological targets.

Quality control protocols for CAS No. 510725-35-6 emphasize the importance of impurity profiling and residual solvent analysis, critical aspects in regulatory submissions. The compound's documentation typically includes detailed Certificate of Analysis (CoA) reports, addressing key parameters such as assay purity, heavy metal content, and water content. These specifications are crucial for researchers requiring high-purity building blocks for their synthetic projects.

Emerging trends in computational chemistry have facilitated the virtual screening of piperazine derivatives like 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride. Molecular docking studies and ADMET prediction models help researchers anticipate the compound's behavior in biological systems, accelerating the hit-to-lead optimization process. This computational approach complements traditional experimental methods in modern drug discovery workflows.

In conclusion, 1-(3-(Trifluoromethyl)benzyl)piperazine hydrochloride (CAS No. 510725-35-6) represents a strategically important compound in contemporary pharmaceutical research. Its unique structural features and broad applicability position it as a valuable tool for scientists working in medicinal chemistry, chemical biology, and material science. As research into fluorinated compounds continues to advance, this compound is likely to maintain its relevance in cutting-edge scientific investigations.

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